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Compound of Interest

Compound Name: 5-Aminobenzofuran-2(3H)-one

Cat. No.: B1626873

This document provides essential safety and logistical information for the proper disposal of 5-
Aminobenzofuran-2(3H)-one. Tailored for researchers, scientists, and drug development
professionals, this guide moves beyond simple checklists to explain the causality behind each
procedural step, ensuring a culture of safety and regulatory compliance in your laboratory.

Section 1: Hazard Assessment and Characterization

Proper disposal begins with a thorough understanding of the substance. While comprehensive
GHS hazard data for 5-Aminobenzofuran-2(3H)-one is not readily available in public
databases[1], a conservative approach is mandated. We must infer potential hazards based on
its chemical structure and data from closely related analogs.

Compounds like 5-Aminobenzofuran-2-carboxamide and 5-Amino-2,3-dihydrobenzofuran are
known to cause skin, eye, and respiratory irritation[2][3]. Therefore, it is prudent to handle 5-
Aminobenzofuran-2(3H)-one as a substance with similar hazardous potential.

The foundational principle is this: In the absence of complete safety data, all chemical waste
must be treated as hazardous to ensure maximum protection for personnel and the
environment.[4]

Table 1: Physicochemical Properties of 5-Aminobenzofuran-2(3H)-one
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Property Value Source
Molecular Formula CsH7NO:2 [1]
Molecular Weight 149.15 g/mol [1]
Density 1.377 g/cm3 [1]
Boiling Point 357.17 °C at 760 mmHg [1]

| Flash Point | 200.77 °C |[1] |

Section 2: Pre-Disposal Handling and Waste Stream
Management

Effective disposal is contingent on meticulous handling and segregation at the point of
generation. Mixing of incompatible waste streams is a primary cause of laboratory incidents
and must be avoided.[5]

Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure the following PPE is worn:

o Eye Protection: Chemical safety goggles as described by OSHA's 29 CFR 1910.133 or
European Standard EN166.[3]

« Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A lab coat must be worn and kept fastened.

Waste Segregation Protocol

Do not mix 5-Aminobenzofuran-2(3H)-one waste with other chemical waste streams unless
compatibility is confirmed.[6] The amino group presents potential incompatibility with strong
oxidizing agents and acids.
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Caption: Waste segregation decision diagram.

Section 3: Step-by-Step Disposal Protocol

The disposal of chemical waste is strictly regulated by governmental bodies like the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[4] Adherence to institutional procedures is mandatory.

Step 1: Waste Collection

» Collect waste containing 5-Aminobenzofuran-2(3H)-one in a designated, compatible
container.[6]

» Suitable containers are typically made of glass or high-density polyethylene (HDPE).[5][6]
o Ensure the container is in good condition, free of leaks, and has a securely fitting cap.[7]

e Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[6]

Step 2: Container Labeling

e Proper labeling is a critical compliance and safety requirement. The label must be
unambiguous and clearly visible.
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o Affix a "Hazardous Waste" label to the container.[6]

o Clearly write the full chemical name: "5-Aminobenzofuran-2(3H)-one" and list any other
chemical constituents and their approximate concentrations.

¢ Indicate the date when waste was first added to the container (accumulation start date).

Step 3: Temporary Storage (Satellite Accumulation)

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[6]

e This area must be under the control of laboratory personnel and situated away from general
traffic.[6]

e The use of secondary containment (e.g., a spill tray) is required to contain any potential
leaks.

Step 4: Arranging Final Disposal

» On-site chemical treatment or neutralization of 5-Aminobenzofuran-2(3H)-one waste is
strictly prohibited.[6] Such actions can be hazardous and may create new, unknown hazards.

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the waste container.[6][7]

o Follow all institutional procedures for waste manifest documentation and hand-off to EHS

personnel.
Laboratory Responsibility Institutional Responsibility
. o | 2. Collection & - 3. Labeling & L ; o« | 5. Transfer to Licensed
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Caption: End-to-end hazardous waste disposal workflow.
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Section 4: Prohibited Disposal Methods and
Emergency Actions

To ensure safety and compliance, the following disposal methods are strictly forbidden:

o Drain Disposal: Never dispose of 5-Aminobenzofuran-2(3H)-one, or solutions containing it,
down the sanitary sewer.[6] This can damage plumbing, harm aquatic life, and violate
environmental regulations.

e Regular Trash Disposal: Solid waste contaminated with this chemical must not be placed in
the regular trash. It must be collected as hazardous waste.

« Incineration (in-lab): Uncontrolled thermal decomposition can produce hazardous gases,
including carbon monoxide and nitrogen oxides (NOX).[3][8]

In Case of a Spill:

Alert personnel in the immediate area.

If the spill is significant, evacuate the area and contact your institution's EHS emergency line.

For minor spills, wear appropriate PPE, absorb the material with an inert absorbent (e.g.,
vermiculite or sand), and collect the material into a designated hazardous waste container.[2]

Clean the spill area thoroughly.

By adhering to these rigorous, well-documented procedures, you contribute to a safe and
responsible research environment, ensuring that your work's integrity extends from discovery
through to the final disposal of its byproducts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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